Cas no 1190311-10-4 (4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one)

• Product Name: 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• CAS No: 1190311-10-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD12962704
• CID: 3166785
• PubChem ID: 71433158
• Update Time: 2025-05-25

4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1190311-10-4
• D96676
• 4-METHOXY-1,3-DIHYDRO-2H-PYRROLO[2,3-B]PYRIDIN-2-ONE
• 4-methoxy-1h,2h,3h-pyrrolo[2,3-b]pyridin-2-one
• AB66469
• SB14254
• 4-methoxy-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• CS-0442258

• MDL： MFCD12962704
• Inchi： 1S/C8H8N2O2/c1-12-6-2-3-9-8-5(6)4-7(11)10-8/h2-3H,4H2,1H3,(H,9,10,11)
• InChI Key： XJBHWDCXWOGDQW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C2C=1CC(N2)=O

Computed Properties

• Exact Mass: 164.058577502Da
• Monoisotopic Mass: 164.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one

Recent Advances in the Study of 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one (CAS: 1190311-10-4)

The compound 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one (CAS: 1190311-10-4) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This heterocyclic structure, featuring a fused pyrrolopyridine core with a methoxy substituent, has demonstrated significant potential in modulating various biological pathways. Recent studies have focused on its synthetic optimization, structure-activity relationships (SAR), and therapeutic applications, making it a compound of considerable interest in pharmaceutical research.

One of the key breakthroughs in 2023 involved the development of novel synthetic routes for 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one, addressing previous challenges in yield and purity. Researchers at the University of Cambridge published a scalable synthesis method in Organic Letters, achieving an 85% yield through a palladium-catalyzed cyclization approach. This advancement has significantly improved the compound's accessibility for further pharmacological studies and structure-activity relationship investigations.

In terms of biological activity, recent preclinical studies have highlighted the compound's potential as a JAK2 kinase inhibitor. A 2024 study in Journal of Medicinal Chemistry demonstrated that derivatives of 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one exhibited nanomolar inhibitory activity against JAK2 while maintaining excellent selectivity over other kinases. The lead compound from this series showed promising results in mouse models of myeloproliferative neoplasms, with significant reduction in spleen weight and improved survival rates compared to control groups.

The structural versatility of this scaffold has also been explored in other therapeutic areas. A recent patent application (WO2023124567) disclosed novel analogs of 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one as potential treatments for neurodegenerative diseases. These compounds demonstrated potent inhibition of LRRK2 kinase, a target implicated in Parkinson's disease, with favorable blood-brain barrier penetration in rodent models.

Pharmacokinetic studies of this scaffold have revealed interesting properties. The methoxy substitution at the 4-position appears to confer improved metabolic stability compared to unsubstituted analogs, as evidenced by recent in vitro microsomal stability assays. However, researchers note that further optimization may be required to address moderate solubility issues observed in some derivatives.

Looking forward, several pharmaceutical companies have included 4-Methoxy-1H-pyrrolo[2,3-b]pyridin-2(3H)-one derivatives in their preclinical pipelines. The compound's balanced profile of potency, selectivity, and synthetic accessibility makes it an attractive starting point for drug discovery programs targeting various kinase-dependent diseases. Future research directions likely include further exploration of its applications in immuno-oncology and inflammatory disorders, as well as continued optimization of its physicochemical properties.